Cas no 141492-50-4 (6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine)
141492-50-4 structure
Product Name:6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine
CAS No:141492-50-4
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD00175465
CID:134304
PubChem ID:2776173
Update Time:2025-04-19
6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin,2,3-dihydro-6-isothiocyanato-
- 2,3-Dihydro-1,4-benzodioxin-6-yl isothiocyanate
- 6-isothiocyanato-2,3-dihydro-1,4-benzodioxine
- 6-isothiocyanato-2,3-dihydrobenzo[b][1,4]dioxine
- 1,4-Benzodioxin,2,3-dihydro-6-isothiocyanato
- 1,4-benzodioxin-6-yl isothiocyanate
- 2,3-DIAMINO-5-BROMO-6-PICOLINE
- 2,3-dihydro-6-isothiocyanato-1,4-benzodioxin
- 2,3-dihydro-6-isothiocyanato-benzo[b][1,4]dioxine
- 3,4-ethylenedioxyphenylisothiocyanate
- 6-isocyanato-2,3-dihydrobenzo[1,4]dioxine
- 6-isothiocyanato-2,3-dihydrobenzo[1,4]dioxine
- 6-isothiocyanato-2,3-dihydro-benzo[1,4]dioxine
- A807766
- W-205556
- 141492-50-4
- EN300-24020
- AKOS000212089
- MFCD00175465
- Z168812572
- STR04695
- 2,4-Dimethoxy-6-nitrotoluene
- BB 0255059
- 2,3-Dihydro-1,4-benzodioxin-6-yl-isothiocyanate
- SCHEMBL276124
- KALNNFRLHRAJNK-UHFFFAOYSA-N
- FT-0609629
- DTXSID80379867
- 6-isothiocyanato-2,3-dihydro-1,4-benzodioxin
- 1,4-Benzodioxin, 2,3-dihydro-6-isothiocyanato-
- HMS1759O07
- D88020
- SY064545
- DB-042567
- ALBB-003091
- BBL017959
- STK502589
- 6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine
-
- MDL: MFCD00175465
- Inchi: 1S/C9H7NO2S/c13-6-10-7-1-2-8-9(5-7)12-4-3-11-8/h1-2,5H,3-4H2
- InChI Key: KALNNFRLHRAJNK-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC2=C(C=1)OCCO2
Computed Properties
- Exact Mass: 193.02000
- Monoisotopic Mass: 193.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 62.9A^2
Experimental Properties
- Density: 1.31
- Melting Point: 62-64°C
- Boiling Point: 329.2°Cat760mmHg
- Flash Point: 152.9°C
- Refractive Index: 1.627
- PSA: 62.91000
- LogP: 2.19210
6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Security Information
- Hazardous Material transportation number:UN 2923
- Hazard Category Code: 20/21/22-34
- Safety Instruction: S26; S36/37/39; S45
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S26;S36/37/39
- HazardClass:IRRITANT
6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR23008-250mg |
2,3-Dihydro-1,4-benzodioxin-6-yl isothiocyanate |
141492-50-4 | 95% | 250mg |
£65.00 | 2025-02-19 | |
| Apollo Scientific | OR23008-1g |
2,3-Dihydro-1,4-benzodioxin-6-yl isothiocyanate |
141492-50-4 | 95% | 1g |
£125.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I914509-250mg |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95% | 250mg |
¥324.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I914509-1g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95% | 1g |
¥846.00 | 2022-01-11 | |
| Enamine | EN300-24020-0.05g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-24020-0.1g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 0.1g |
$26.0 | 2025-02-20 | |
| Enamine | EN300-24020-0.25g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 0.25g |
$37.0 | 2025-02-20 | |
| Enamine | EN300-24020-0.5g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 0.5g |
$58.0 | 2025-02-20 | |
| Enamine | EN300-24020-1.0g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 1.0g |
$75.0 | 2025-02-20 | |
| Enamine | EN300-24020-2.5g |
6-isothiocyanato-2,3-dihydro-1,4-benzodioxine |
141492-50-4 | 95.0% | 2.5g |
$150.0 | 2025-02-20 |
6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
141492-50-4 (6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine) Related Products
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